Cas no 104615-28-3 (2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine)
104615-28-3 structure
Product Name:2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine
CAS No:104615-28-3
MF:C13H9N5O
MW:251.243461370468
CID:2623692
PubChem ID:14031894
Update Time:2025-04-21
2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(furan-2-yl)-[1,2,4]triazolo[1,5-c]quinazolin-5-amine
- 2-(2-Furanyl)-[1,2,4]triazolo[1,5-c]quinazoline-5-amine
- 2-(2-Furanyl)[1,2,4]triazolo[1,5-c]quinazolin-5-amine
- BDBM50023496
- SCHEMBL10712368
- SCHEMBL24209870
- 2-Furan-2-yl-[1,2,4]triazolo[1,5-c]quinazolin-5-ylamine
- WTQTWLIUVOLCCQ-UHFFFAOYSA-N
- DTXSID20554717
- CHEMBL267415
- 2-(2-furyl)-5-imino-5,6-dihydro[1,2,4]triazolo[1,5-c]quinazoline
- 104615-28-3
- 2-(Furan-2-yl)[1,2,4]triazolo[1,5-c]quinazolin-5-amine
- 2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine
-
- Inchi: 1S/C13H9N5O/c14-13-15-9-5-2-1-4-8(9)12-16-11(17-18(12)13)10-6-3-7-19-10/h1-7H,(H2,14,15)
- InChI Key: WTQTWLIUVOLCCQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1=NN2C(N)=NC3C=CC=CC=3C2=N1
Computed Properties
- Exact Mass: 251.08070993Da
- Monoisotopic Mass: 251.08070993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 82.2Ų
2-(Furan-2-YL)-[1,2,4]triazolo[1,5-C]quinazolin-5-amine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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